Bis(benzo[d]thiazol-2-yl)methanone

• CAS: 4464-60-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Medicinal Chemistry Applications of Bis(benzo[d]thiazol-2-yl)methanone

Foreword: The Benzothiazole Scaffold - A Privileged Motif in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutic agents. The benzothiazole scaffold, a bicyclic system comprising a benzene ring fused to a thiazole ring, is unequivocally one such "privileged structure."[1][2] Its unique electronic properties and rigid, planar geometry allow for diverse interactions with a multitude of biological targets, leading to a broad spectrum of pharmacological activities.[2] Derivatives of this versatile heterocycle have demonstrated clinical success and significant potential in treating a wide array of human diseases, including cancer, microbial infections, and neurological disorders. This guide focuses on a specific, yet promising, member of this family: Bis(benzo[d]thiazol-2-yl)methanone. Herein, we will explore its synthesis, known biological activities, and, by drawing logical inferences from its structural congeners, delineate its potential applications in the ongoing quest for new and effective medicines.

The Molecule in Focus: Synthesis and Physicochemical Properties of Bis(benzo[d]thiazol-2-yl)methanone

Bis(benzo[d]thiazol-2-yl)methanone is a symmetrical molecule featuring two benzothiazole units linked by a central carbonyl group. This unique structure presents intriguing possibilities for bivalent interactions with biological targets, potentially enhancing binding affinity and efficacy compared to its monosubstituted counterparts.[3]

Synthetic Strategies: A Summary of Key Methodologies

The synthesis of Bis(benzo[d]thiazol-2-yl)methanone can be achieved through several established organic chemistry reactions. The choice of a specific route often depends on the availability of starting materials, desired yield, and scalability.

A. Condensation Reactions: A common and versatile approach involves the condensation of 2-aminothiophenol with a suitable dicarbonyl compound or its equivalent. This method allows for the formation of the benzothiazole rings in a sequential or one-pot manner.[3]

B. Oxidative Cyclization: This strategy utilizes an oxidizing agent to facilitate the intramolecular cyclization of a precursor molecule, typically a thioformanilide derivative. This method can be efficient for the formation of the benzothiazole core.[3]

C. Metal-Catalyzed Cross-Coupling Reactions: Modern synthetic methodologies, such as palladium- or copper-catalyzed cross-coupling reactions, offer precise control over bond formation and can be employed to construct the Bis(benzo[d]thiazol-2-yl)methanone framework from appropriately functionalized benzothiazole precursors.

Physicochemical Profile and Structural Considerations

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While specific experimental data for Bis(benzo[d]thiazol-2-yl)methanone is not extensively available in the public domain, we can infer its likely characteristics based on its structure.

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	296.37 g/mol	Calculated from the molecular formula (C15H8N2OS2).
LogP (Lipophilicity)	Moderately Lipophilic	The presence of two aromatic benzothiazole rings suggests a significant degree of lipophilicity, which would influence membrane permeability and plasma protein binding.
Hydrogen Bond Donors/Acceptors	Donors: 0; Acceptors: 3 (2 N, 1 O)	The nitrogen atoms in the thiazole rings and the carbonyl oxygen can act as hydrogen bond acceptors, influencing interactions with biological targets.
Molecular Geometry	Planar, with some rotational freedom	The benzothiazole rings are planar, and the molecule is likely to adopt a relatively flat conformation, which can be favorable for intercalation into DNA or binding to flat enzymatic clefts. The central carbonyl group allows for some rotational flexibility between the two benzothiazole units.

Potential Therapeutic Applications: A Landscape of Biological Activity

The benzothiazole nucleus is a wellspring of diverse biological activities.[2] By examining the known bioactivities of Bis(benzo[d]thiazol-2-yl)methanone and its close analogs, we can map out its most promising therapeutic avenues.

Antimicrobial Powerhouse: Combating Bacterial and Fungal Pathogens

Bis(benzo[d]thiazol-2-yl)methanone has been reported to exhibit significant antimicrobial activity against various strains of bacteria and fungi.[3] This is a hallmark of the benzothiazole class of compounds. The proposed mechanisms of action for antimicrobial benzothiazoles are multifaceted and often involve the inhibition of essential microbial enzymes.

Potential Mechanisms of Antimicrobial Action:

• Inhibition of DNA Gyrase and Topoisomerase IV: These enzymes are crucial for bacterial DNA replication and are validated targets for antibacterial drugs. The planar structure of benzothiazoles may allow them to intercalate into the DNA-enzyme complex, disrupting its function.

• Disruption of Cell Wall Synthesis: Some benzothiazole derivatives have been shown to inhibit enzymes involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[3]

• Inhibition of Fungal Ergosterol Biosynthesis: Ergosterol is an essential component of the fungal cell membrane. Inhibition of its synthesis leads to membrane disruption and fungal cell death.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines a standardized method for determining the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial or fungal inoculum, standardized to 0.5 McFarland turbidity

• Bis(benzo[d]thiazol-2-yl)methanone stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Negative control (medium only)

• Incubator

Procedure:

• Preparation of Compound Dilutions:

  • In a 96-well plate, perform serial two-fold dilutions of the Bis(benzo[d]thiazol-2-yl)methanone stock solution in the appropriate growth medium to achieve a range of desired concentrations.

  • Also, prepare serial dilutions of the positive control antibiotic.

  • Include wells with medium only as a negative control and wells with inoculum and no compound as a growth control.

• Inoculation:

  • Dilute the standardized microbial inoculum in the growth medium to the final desired concentration (typically 5 x 10^5 CFU/mL).

  • Add the diluted inoculum to all wells except the negative control.

• Incubation:

  • Incubate the microtiter plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Reading the Results:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Anticancer Potential: Targeting the Hallmarks of Malignancy

The benzothiazole scaffold is a prominent feature in a number of potent anticancer agents.[4] The mechanisms by which these compounds exert their cytotoxic effects are diverse and often involve targeting key signaling pathways and cellular processes that are dysregulated in cancer.

Potential Anticancer Mechanisms of Action:

• Tyrosine Kinase Inhibition: Many benzothiazole derivatives are potent inhibitors of tyrosine kinases, which are critical enzymes in cancer cell signaling pathways that control proliferation, survival, and angiogenesis.

• Topoisomerase Inhibition: Similar to their antimicrobial action, benzothiazoles can inhibit human topoisomerases, leading to DNA damage and apoptosis in cancer cells.

• Induction of Apoptosis: Benzothiazole compounds have been shown to induce programmed cell death (apoptosis) in cancer cells through various mechanisms, including the generation of reactive oxygen species (ROS) and the activation of caspase cascades.

• Tubulin Polymerization Inhibition: Some benzothiazole derivatives can bind to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As an indicator of cell viability, it is one of the most widely used methods for evaluating the cytotoxic effects of potential anticancer compounds.[5]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well cell culture plates

• Bis(benzo[d]thiazol-2-yl)methanone stock solution (e.g., in DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of Bis(benzo[d]thiazol-2-yl)methanone in complete cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound.

  • Include wells with untreated cells as a negative control and wells with a known anticancer drug as a positive control.

• Incubation:

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition and Incubation:

  • After the treatment period, add MTT reagent to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • The absorbance values are proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration of the compound relative to the untreated control.

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Structure-Activity Relationship (SAR) and Future Directions

While specific SAR studies on Bis(benzo[d]thiazol-2-yl)methanone are limited, the vast literature on benzothiazole derivatives provides valuable insights for its future optimization. Key areas for modification to enhance potency and selectivity include:

• Substitution on the Benzene Rings: Introduction of various substituents (e.g., halogens, alkyl, alkoxy, nitro groups) on the benzene rings of the benzothiazole moieties can significantly impact biological activity by altering the electronic properties and steric profile of the molecule.

• Modification of the Carbonyl Linker: The central carbonyl group can be replaced with other linkers (e.g., thiocarbonyl, methylene, or more complex chains) to modulate the flexibility and geometry of the molecule, potentially leading to improved interactions with biological targets.

• Bioisosteric Replacement: The benzothiazole rings themselves can be replaced with other heterocyclic systems to explore new chemical space and potentially discover novel biological activities.

Visualization of Potential Mechanisms

To better understand the potential modes of action of Bis(benzo[d]thiazol-2-yl)methanone, we can visualize its interaction with key cellular pathways.

Caption: Potential anticancer mechanisms of Bis(benzo[d]thiazol-2-yl)methanone.

Caption: Potential antimicrobial mechanisms of Bis(benzo[d]thiazol-2-yl)methanone.

Conclusion and Future Perspectives

Bis(benzo[d]thiazol-2-yl)methanone represents a molecule of significant interest within the field of medicinal chemistry. Its structural relationship to a class of compounds with a proven track record of diverse and potent biological activities makes it a compelling candidate for further investigation. While the current body of literature on this specific compound is not exhaustive, the available data, coupled with the extensive knowledge of the benzothiazole scaffold, strongly suggests its potential as a lead compound for the development of novel antimicrobial and anticancer agents.

Future research should focus on a comprehensive evaluation of its biological activity profile, including the determination of its IC50 and MIC values against a broad range of cancer cell lines and microbial pathogens. Elucidation of its precise mechanisms of action through biochemical and molecular biology techniques will be crucial for its rational optimization. Furthermore, in-depth studies of its pharmacokinetic and toxicological properties will be necessary to assess its drug-like potential. The strategic application of medicinal chemistry principles to the Bis(benzo[d]thiazol-2-yl)methanone scaffold holds the promise of yielding new and effective therapeutic agents to address unmet medical needs.

References

• Kaur, R., et al. (2021). Benzothiazole: The Versatile Pharmacological Aspects. Mini-Reviews in Medicinal Chemistry, 21(13), 1647-1664.
• Bradshaw, T. D., et al. (2002). 2-(4-Amino-3-methylphenyl)benzothiazoles: novel agents with potent and selective antitumor activity. Journal of Medicinal Chemistry, 45(20), 4387-4398.
• Hutchinson, I., et al. (2001). Antitumor benzothiazoles. 13. Synthesis and in vitro biological properties of 2-(4-aminophenyl)benzothiazoles. Journal of Medicinal Chemistry, 44(9), 1446-1455.
• Shi, D. F., et al. (2005). Antitumor benzothiazoles. 18. Synthesis, metabolic stability, and antitumor activity of 2-(4-aminophenyl)benzothiazoles. Journal of Medicinal Chemistry, 48(1), 305-314.
• Song, D., et al. (2018). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 157, 106-117.
• Solomon, V. R., et al. (2011). Benzothiazole a valuable scaffold in medicinal chemistry. European Journal of Medicinal Chemistry, 46(8), 3097-3108.
• Kamal, A., et al. (2015). Benzothiazole-based compounds as anticancer agents: A review. European Journal of Medicinal Chemistry, 97, 615-642.
• Bondock, S., et al. (2012). Synthesis and antimicrobial activity of some new thiazole, thiazolidinone and benzothiazole derivatives. European Journal of Medicinal Chemistry, 47(1), 58-65.
• van Meerloo, J., et al. (2011). The MTT assay for cellular viability and cytotoxicity. Methods in Molecular Biology, 716, 1-13.
• Wiegand, I., et al. (2008). Broth microdilution for the determination of the minimal inhibitory concentration. Methods in Molecular Biology, 431, 65-74.
• Clinical and Laboratory Standards Institute (CLSI). (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11.
• National Committee for Clinical Laboratory Standards (NCCLS). (2002). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Second Edition. NCCLS document M27-A2.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.
• Riss, T. L., et al. (2016). Cell Viability Assays. In Assay Guidance Manual.
• Kumar, D., et al. (2014). Synthesis and biological evaluation of some new benzothiazole derivatives as potential antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 24(15), 3442-3446.
• Sharma, V., et al. (2016). Benzothiazole: A promising scaffold for medicinal chemistry. European Journal of Medicinal Chemistry, 123, 359-391.

Sources

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. atcc.org [atcc.org]
• 3. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 4. Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Bis(benzo[d]thiazol-2-yl)methanone via Condensation Reaction

Introduction

Bis(benzo[d]thiazol-2-yl)methanone is a symmetrical heterocyclic ketone with a molecular formula of C₁₅H₈N₂OS₂.[1] This compound, and benzothiazole derivatives in general, are of significant interest to researchers in medicinal chemistry and materials science. The benzothiazole moiety is a key structural component in a variety of biologically active compounds, exhibiting potential antimicrobial and antifungal properties.[1][2] Furthermore, the conjugated aromatic system of Bis(benzo[d]thiazol-2-yl)methanone makes it a candidate for applications in organic electronics, such as in the development of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[1][3]

This application note provides a detailed protocol for the synthesis of Bis(benzo[d]thiazol-2-yl)methanone through a condensation reaction between 2-aminothiophenol and oxalic acid. The described methodology is designed to be robust and reproducible, providing a clear pathway for researchers to obtain this valuable compound.

Reaction Principle and Mechanism

The synthesis of Bis(benzo[d]thiazol-2-yl)methanone proceeds via a double condensation reaction. In this process, two molecules of 2-aminothiophenol react with one molecule of oxalic acid. The reaction is typically acid-catalyzed, which facilitates the nucleophilic attack of the amino group onto the carbonyl carbon of the oxalic acid.

The proposed mechanism involves the following key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates one of the carbonyl oxygens of oxalic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The amino group of 2-aminothiophenol acts as a nucleophile and attacks the activated carbonyl carbon.

• Dehydration: A molecule of water is eliminated, forming a C-N bond and an intermediate amide.

• Intramolecular Cyclization: The thiol group of the 2-aminothiophenol moiety then attacks the newly formed amide carbonyl carbon in an intramolecular fashion.

• Second Dehydration: Another molecule of water is eliminated, leading to the formation of the benzothiazole ring.

• Repeat for the Second Benzothiazole Ring: The process is repeated on the other side of the oxalic acid molecule with a second molecule of 2-aminothiophenol to form the final Bis(benzo[d]thiazol-2-yl)methanone product.

Various synthetic methods for benzothiazoles involve the condensation of o-aminothiophenols with carboxylic acids or their derivatives, often employing catalysts and sometimes microwave irradiation to improve yields and reaction times.[4][5]

Experimental Protocol

This protocol details the synthesis of Bis(benzo[d]thiazol-2-yl)methanone from 2-aminothiophenol and oxalic acid.

Materials and Equipment:

Reagent/Equipment	Grade/Specification
2-Aminothiophenol	≥98%
Oxalic Acid Dihydrate	ACS Reagent Grade
Polyphosphoric Acid (PPA)	Laboratory Grade
Methanol	ACS Reagent Grade
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution
Round-bottom flask	250 mL, with appropriate ground glass joints
Reflux condenser
Heating mantle with stirrer
Glass stirring rod
Buchner funnel and filter flask
Filter paper	Whatman No. 1 or equivalent
Beakers and Erlenmeyer flasks	Appropriate sizes
pH paper
Rotary evaporator
Fume hood

Safety Precautions:

• 2-Aminothiophenol: This compound is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[6][7] It is also very toxic to aquatic life.[7] Always handle 2-aminothiophenol in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8]

• Oxalic Acid: Oxalic acid is harmful if swallowed or in contact with skin and causes serious eye damage.[9][10] Avoid creating dust. Wear appropriate PPE.

• Polyphosphoric Acid (PPA): PPA is a corrosive dehydrating agent. Handle with care, avoiding contact with skin and eyes.

Step-by-Step Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 2-aminothiophenol (2.5 g, 20 mmol) and oxalic acid dihydrate (1.26 g, 10 mmol).

• Addition of Catalyst and Solvent: Carefully add polyphosphoric acid (approximately 25 g) to the flask. The PPA serves as both a catalyst and a solvent. Use a glass stirring rod to ensure the reactants are well-mixed with the PPA.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to 180-200°C using a heating mantle with magnetic stirring. Maintain this temperature for 3-4 hours. The reaction mixture will become viscous and change color.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully and slowly pour the cooled, viscous mixture into a beaker containing approximately 200 mL of ice-cold water while stirring vigorously. This will precipitate the crude product.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. Be cautious as this will generate CO₂ gas.

• Isolation of Crude Product:

  • Collect the precipitated solid by vacuum filtration using a Buchner funnel.

  • Wash the solid cake with copious amounts of cold water to remove any remaining salts and impurities.

• Purification:

  • Recrystallize the crude product from hot methanol or ethanol to obtain purified Bis(benzo[d]thiazol-2-yl)methanone as a solid.

  • Dry the purified product in a vacuum oven.

Characterization

The successful synthesis of Bis(benzo[d]thiazol-2-yl)methanone can be confirmed using standard analytical techniques:

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic carbonyl (C=O) stretching frequency. For similar benzothiazole methanone structures, this peak appears in the range of 1651–1654 cm⁻¹.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will show signals corresponding to the aromatic protons on the benzothiazole rings.

  • ¹³C NMR: The spectrum will show a characteristic signal for the carbonyl carbon, typically in the downfield region (e.g., δ 193.01–194.33 for similar compounds), as well as signals for the aromatic carbons of the benzothiazole rings.[11]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (296.4 g/mol ).[1]

Visualizations

Reaction Scheme:

Caption: Overall reaction scheme for the synthesis.

Experimental Workflow:

Caption: Step-by-step experimental workflow.

References

• Google Patents. US2791612A - Isolation process for 2-aminothiophenol.

• Organic Chemistry Portal. Benzothiazole synthesis. Available from: [Link]

• ResearchGate. (PDF) Synthesis, Spectroscopy and X-Ray Characterization, of Novel Derivatives of Substituted 2-(Benzothiazol-2'-ylthio)acetohydrazide. Available from: [Link]

• PMC - NIH. 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. Available from: [Link]

• The Royal Society of Chemistry. 1 New synthesis of 2‑aroylbenzothiazoles via metal-free domino transformations of anilines, acetophenones, and elemental sulfu. Available from: [Link]

• Journal of Young Pharmacists. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Available from: [Link]

• Amerigo Scientific. Bis(benzo[d]thiazol-2-yl)methanone. Available from: [Link]

• MDPI. Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Available from: [Link]

• Journal of Young Pharmacists. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Available from: [Link]

• PMC - NIH. Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Available from: [Link]

• ResearchGate. Condensation of 2-aminothiophenol and aldehydes at room temperature. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Aminothiophenol, 98% (GC). Available from: [Link]

• Journal of Applied Science and Engineering. L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Oxalic acid. Available from: [Link]

• Ecolab. SAFETY DATA SHEET OXALIC ACID. Available from: [Link]

Sources

• 1. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 2. jyoungpharm.org [jyoungpharm.org]
• 3. 3-(Benzo[d]thia­zol-2-yl)-2H-chromen-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation - Journal of Applied Science and Engineering [jase.tku.edu.tw]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. carlroth.com [carlroth.com]
• 10. assets.pim.ecolab.com [assets.pim.ecolab.com]
• 11. jyoungpharm.org [jyoungpharm.org]

Application Notes and Protocols: Direct Acylation of Benzothiazole for the Synthesis of Bis(benzo[d]thiazol-2-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This comprehensive guide details the synthesis of Bis(benzo[d]thiazol-2-yl)methanone, a symmetrical ketone of significant interest in medicinal chemistry and materials science. We provide an in-depth analysis of the direct acylation of benzothiazole, focusing on a robust and reproducible protocol involving the generation of a benzothiazolyl Grignard reagent followed by reaction with an acylating agent. This application note offers a complete walkthrough of the synthesis, from mechanistic principles to detailed experimental procedures, characterization, and safety considerations. The protocols described herein are designed to be self-validating, with clear explanations for each step to ensure successful implementation in a research and development setting.

Introduction: The Significance of Bis(benzo[d]thiazol-2-yl)methanone

The benzothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds, including antitumor, antimicrobial, and anticonvulsant agents.[1][2] Bis(benzo[d]thiazol-2-yl)methanone, with its unique symmetrical structure featuring two benzothiazole rings linked by a carbonyl group, presents a compelling target for further chemical exploration and biological screening. The electron-withdrawing nature of the carbonyl bridge and the potential for the benzothiazole nitrogens to act as hydrogen bond acceptors make this molecule an attractive core for designing novel enzyme inhibitors and functional organic materials.

Classical approaches to the synthesis of this ketone involve the direct Friedel-Crafts acylation of benzothiazole with aggressive acylating agents like phosgene or oxalyl chloride.[3] However, these methods can be low-yielding and require harsh conditions. Modern synthetic strategies offer more controlled and efficient routes. This guide focuses on a more contemporary and reliable method: the acylation of a pre-formed 2-benzothiazolyl nucleophile, such as a Grignard or lithiated species. This approach provides greater control over the reaction and often leads to higher yields and purity of the desired product.

Mechanistic Insights: The Chemistry Behind the Synthesis

The synthesis of Bis(benzo[d]thiazol-2-yl)methanone via a Grignard reagent intermediate hinges on the acidic nature of the C2-proton of the benzothiazole ring. This proton can be abstracted by a strong base, such as a Grignard reagent or an organolithium compound, to form a nucleophilic organometallic species.

The overall transformation can be dissected into two key stages:

• Formation of the Benzothiazolyl Grignard Reagent: In this step, benzothiazole is treated with a suitable Grignard reagent, typically an alkylmagnesium halide like ethylmagnesium bromide. The alkyl Grignard reagent acts as a strong base, deprotonating the C2 position of the benzothiazole to form the more stable 2-benzothiazolylmagnesium bromide. This in situ generation of the nucleophile is crucial for the subsequent acylation.

• Acylation with an Electrophilic Carbonyl Source: The newly formed 2-benzothiazolylmagnesium bromide is a potent nucleophile. It readily attacks an electrophilic carbonyl compound. For the synthesis of the symmetrical Bis(benzo[d]thiazol-2-yl)methanone, a suitable "C1" electrophile that can react with two equivalents of the Grignard reagent is required. Ethyl chloroformate is an excellent choice for this purpose. The reaction proceeds through a double addition-elimination mechanism. The first equivalent of the Grignard reagent adds to the carbonyl carbon of ethyl chloroformate, followed by the elimination of the ethoxide leaving group to form a transient 2-benzoylbenzothiazole intermediate. This intermediate is then immediately attacked by a second equivalent of the Grignard reagent to yield the final product after an aqueous workup.

Figure 1: General workflow for the synthesis of Bis(benzo[d]thiazol-2-yl)methanone.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the synthesis of Bis(benzo[d]thiazol-2-yl)methanone on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Benzothiazole	Reagent	Sigma-Aldrich	Purify by distillation if necessary.
Magnesium turnings	99.5%	Acros Organics
Ethyl bromide	99%	Alfa Aesar
Diethyl ether	Anhydrous	Fisher Scientific	Dry over sodium/benzophenone before use.
Ethyl chloroformate	97%	TCI
Hydrochloric acid	conc.	J.T. Baker
Sodium bicarbonate	ACS	EMD Millipore
Anhydrous sodium sulfate	ACS	VWR
Dichloromethane	HPLC	Honeywell
Hexanes	HPLC	Avantor

Equipment

• Three-necked round-bottom flask (250 mL)

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) supply

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Synthesis of 2-Benzothiazolylmagnesium Bromide (Grignard Reagent)

• Setup: Assemble a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. Flame-dry the apparatus under a stream of inert gas and allow it to cool to room temperature.

• Initiation: Place magnesium turnings (1.2 g, 50 mmol) in the flask. Add a small crystal of iodine to activate the magnesium.

• Grignard Formation: Add a solution of ethyl bromide (5.5 g, 50 mmol) in 50 mL of anhydrous diethyl ether to the dropping funnel. Add a small portion of the ethyl bromide solution to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gently warm the flask.

• Addition: Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Synthesis of Bis(benzo[d]thiazol-2-yl)methanone

• Addition of Benzothiazole: To the freshly prepared ethylmagnesium bromide solution, add a solution of benzothiazole (6.75 g, 50 mmol) in 20 mL of anhydrous diethyl ether dropwise via the dropping funnel. A vigorous evolution of ethane gas will be observed. Stir the resulting suspension at room temperature for 1 hour.

• Acylation: Cool the reaction mixture in an ice bath. Add a solution of ethyl chloroformate (2.7 g, 25 mmol) in 20 mL of anhydrous diethyl ether dropwise over 30 minutes.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Workup: Carefully quench the reaction by the slow, dropwise addition of 50 mL of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent (e.g., starting with 9:1 hexane:ethyl acetate and gradually increasing the polarity).

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield Bis(benzo[d]thiazol-2-yl)methanone as a solid.

Characterization of Bis(benzo[d]thiazol-2-yl)methanone

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Physical Properties

• Appearance: Off-white to pale yellow solid

• Molecular Formula: C₁₅H₈N₂OS₂[3]

• Molecular Weight: 296.37 g/mol [3]

Spectroscopic Data (Expected)

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~8.2-8.0 (m, 4H, Ar-H), ~7.6-7.4 (m, 4H, Ar-H). The spectrum is expected to be relatively simple due to the molecule's symmetry.

• ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) ~180-175 (C=O), ~165-160 (N-C=S), and several peaks in the aromatic region (~140-120 ppm).

• FT-IR (KBr, cm⁻¹): ν ~1680-1660 (C=O stretch), ~1600-1450 (C=C and C=N aromatic stretching).

• Mass Spectrometry (EI): m/z (%) 296 (M⁺).

Figure 2: Workflow for the purification and characterization of the final product.

Safety and Handling

• Benzothiazole: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.

• Ethyl bromide: Flammable liquid and vapor. Harmful if swallowed. Causes skin and eye irritation. Suspected of causing cancer.

• Diethyl ether: Extremely flammable liquid and vapor. May form explosive peroxides.

• Ethyl chloroformate: Flammable liquid and vapor. Fatal if inhaled. Causes severe skin burns and eye damage.

• Grignard Reagents: Highly reactive and flammable. React violently with water.

All manipulations should be performed in a fume hood. Avoid inhalation, ingestion, and contact with skin and eyes. Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Troubleshooting

Issue	Possible Cause	Solution
Grignard reaction does not initiate.	Magnesium is not activated; glassware or solvent is not dry.	Add a small crystal of iodine. Ensure all glassware is flame-dried and solvents are anhydrous.
Low yield of final product.	Incomplete formation of the Grignard reagent; incomplete acylation.	Ensure complete consumption of magnesium. Allow sufficient reaction time for both steps.
Presence of side products.	Reaction with atmospheric moisture or CO₂.	Maintain a positive pressure of inert gas throughout the reaction.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of Bis(benzo[d]thiazol-2-yl)methanone. By utilizing a Grignard-based approach, this method offers significant advantages over classical Friedel-Crafts acylation in terms of control and yield. The detailed experimental and characterization guidelines will enable researchers to successfully synthesize and validate this important heterocyclic compound for further applications in drug discovery and materials science.

References

• Huyn, T. V., et al. (2020). New synthesis of 2-aroylbenzothiazoles via metal-free domino transformations of anilines, acetophenones, and elemental sulfur. RSC Advances, 10(38), 22659-22666. [Link]

• Elgemeie, G. H., et al. (2022). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. IUCrData, 7(10), x220332. [Link]

• Turan-Zitouni, G., et al. (2017). FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature. Journal of Molecular Structure, 1134, 844-853. [Link]

• Gao, X., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675. [Link]

• Zarghi, A., et al. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(10), 2256. [Link]

• Venugopala, K. N., et al. (2017). Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Journal of Young Pharmacists, 9(2), 158-164. [Link]

• Filo. (2021). Ethyl acetate is obtained when methyl magnesium bromide reacts with... Retrieved from [Link]

• Kaur, R., et al. (2022). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Medicinal Chemistry, 13(10), 1147-1181. [Link]

• Shaker, Y. M., et al. (2022). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 27(7), 2190. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 4. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry | MDPI [mdpi.com]
• 5. Benzothiazole synthesis [organic-chemistry.org]

Application Note: A Protocol for the Purification of Bis(benzo[d]thiazol-2-yl)methanone via Recrystallization

Introduction

Bis(benzo[d]thiazol-2-yl)methanone is a heterocyclic organic compound that has garnered significant interest in medicinal chemistry and materials science.[1] Its unique structure, featuring two benzothiazole moieties linked by a central methanone group, provides a scaffold for the development of novel therapeutic agents and functional materials.[1] Benzothiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.[2][3][4] Given its potential applications, the synthesis and subsequent purification of Bis(benzo[d]thiazol-2-yl)methanone are critical steps in research and development.

This application note provides a detailed protocol for the purification of Bis(benzo[d]thiazol-2-yl)methanone using recrystallization, a fundamental and highly effective technique for purifying solid organic compounds.[5] The underlying principle of recrystallization is the difference in solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[5] This guide is intended for researchers, scientists, and professionals in drug development, offering a comprehensive approach to obtaining high-purity Bis(benzo[d]thiazol-2-yl)methanone.

Physicochemical Properties of Bis(benzo[d]thiazol-2-yl)methanone

A thorough understanding of the physical and chemical properties of Bis(benzo[d]thiazol-2-yl)methanone is essential for developing an effective purification strategy.

Property	Value	Reference
IUPAC Name	bis(1,3-benzothiazol-2-yl)methanone	[6]
Molecular Formula	C₁₅H₈N₂OS₂	[1][6]
Molecular Weight	296.4 g/mol	[1][6]
CAS Number	4464-60-2	[6]
Appearance	Typically a solid	[2][7]
Boiling Point	494.2 ± 28.0 °C (at 760 mmHg)	[1]
Density	1.5 ± 0.1 g/cm³	[1]
Solubility	Generally soluble in organic solvents	[1]

The Theoretical Basis of Recrystallization

Recrystallization is a purification technique that relies on the principle that the solubility of most solids in a solvent increases with temperature. The process involves dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated solution.[5] Any insoluble impurities can be removed by hot filtration. As the saturated solution cools, the solubility of the desired compound decreases, leading to the formation of crystals.[5] The soluble impurities remain in the solvent. The purified crystals are then collected by filtration. The success of this technique hinges on the selection of an appropriate solvent in which the compound of interest has high solubility at high temperatures and low solubility at low temperatures, while the impurities are either highly soluble or insoluble at all temperatures.

Solvent Selection: A Critical Step

The choice of solvent is paramount for successful recrystallization. An ideal solvent should:

• Dissolve the compound sparingly or not at all at room temperature but readily at its boiling point.

• Not react with the compound being purified.

• Dissolve impurities well at all temperatures or not at all.

• Be sufficiently volatile to be easily removed from the purified crystals.

• Be non-toxic, inexpensive, and non-flammable, if possible.

For heterocyclic compounds like Bis(benzo[d]thiazol-2-yl)methanone, a common strategy is to use polar organic solvents or a mixed-solvent system.[1][8]

Recommended Solvents for Bis(benzo[d]thiazol-2-yl)methanone:

Solvent/Solvent System	Rationale and Application
Ethanol	A versatile and commonly used solvent for recrystallizing benzothiazole derivatives.[4][9]
Methanol	Similar to ethanol, it can be an effective solvent for this class of compounds.
Ethyl Acetate/Hexane	A mixed-solvent system where ethyl acetate is the "good" solvent and hexane is the "poor" solvent.[1] This allows for fine-tuning of the solubility.
Toluene/Petroleum Ether	Another effective mixed-solvent system for compounds with moderate polarity.[1]
Dichloromethane	A good solvent for many organic compounds, often used in a mixed-solvent system with a non-polar co-solvent.[1]

A general rule of thumb is that solvents with similar functional groups to the compound being purified are often good candidates.[10] Since Bis(benzo[d]thiazol-2-yl)methanone contains a ketone functional group, solvents like acetone could also be explored.[10]

Detailed Recrystallization Protocol

This protocol outlines the step-by-step procedure for the purification of Bis(benzo[d]thiazol-2-yl)methanone.

Materials and Equipment:

• Crude Bis(benzo[d]thiazol-2-yl)methanone

• Selected recrystallization solvent(s)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capability

• Condenser

• Büchner funnel and filter flask

• Filter paper

• Spatula

• Glass stirring rod

• Watch glass

• Desiccator or vacuum oven

Experimental Workflow Diagram:

Caption: A flowchart of the recrystallization process.

Step-by-Step Procedure:

• Dissolution:

  • Place the crude Bis(benzo[d]thiazol-2-yl)methanone in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and a magnetic stir bar.

  • Gently heat the mixture on a hot plate with stirring. If using a volatile solvent, attach a condenser to the flask.

  • Continue adding the solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration.

  • Preheat a second Erlenmeyer flask and a funnel (preferably a stemless funnel) on the hot plate.

  • Place a fluted filter paper in the funnel and pour the hot solution through it into the preheated flask. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

  • If crystals do not form, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.

• Isolation of Crystals:

  • Set up a vacuum filtration apparatus with a Büchner funnel and a filter flask.

  • Wet the filter paper with a small amount of the cold recrystallization solvent.

  • Pour the cold slurry of crystals into the Büchner funnel with the vacuum applied.

• Washing the Crystals:

  • With the vacuum still on, wash the crystals with a small amount of fresh, cold solvent to remove any remaining soluble impurities from the surface of the crystals.

• Drying the Crystals:

  • Allow the crystals to air-dry in the Büchner funnel for a few minutes by drawing air through them.

  • Transfer the crystals to a pre-weighed watch glass and allow them to dry completely. The drying process can be accelerated by using a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Common Recrystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the compound. The solution is supersaturated.	Lower the temperature at which the compound dissolves by adding more solvent. Reheat the solution and allow it to cool more slowly.
No Crystal Formation	Too much solvent was used. The solution is not saturated enough.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask or adding a seed crystal.
Low Yield	Too much solvent was used. The crystals were washed with too much cold solvent. Premature crystallization during hot filtration.	Use the minimum amount of hot solvent. Use a minimal amount of cold solvent for washing. Ensure the filtration apparatus is hot during hot filtration.
Colored Crystals	The color is due to impurities.	The impurity may be removed by adding a small amount of activated charcoal to the hot solution before filtration.

Characterization of Purified Bis(benzo[d]thiazol-2-yl)methanone

The purity of the recrystallized product should be assessed using appropriate analytical techniques:

• Melting Point Determination: A sharp melting point range close to the literature value indicates high purity. Impurities tend to depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate suggests a pure compound.

• Spectroscopic Methods: Techniques such as ¹H NMR, ¹³C NMR, and FT-IR can be used to confirm the chemical structure and identify any remaining impurities.[3][4][7]

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Be cautious when heating organic solvents, as many are flammable. Use a heating mantle or a steam bath instead of an open flame.

• Consult the Safety Data Sheet (SDS) for all chemicals used in this procedure.

Conclusion

Recrystallization is a powerful and accessible technique for the purification of Bis(benzo[d]thiazol-2-yl)methanone. By carefully selecting a suitable solvent and following the detailed protocol outlined in this application note, researchers can obtain a high-purity product essential for reliable downstream applications in drug discovery and materials science. The principles and techniques described herein are broadly applicable to the purification of other solid organic compounds.

References

• Smolecule. (n.d.). Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2.
• Al-Masoudi, N. A., & Shaker, A. M. (2016). Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Journal of Young Pharmacists, 8(4), 395-402.

• MDPI. (2021). N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. Retrieved from [Link]

• El-Sayed, M. E. A., & El-Gaby, M. S. A. (2015). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one.

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• The Royal Society of Chemistry. (2021). New synthesis of 2-aroylbenzothiazoles via metal-free domino transformations of anilines, acetophenones, and elemental sulfur. Retrieved from [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and Characterization of the Ligand Derivative from Benzothiazole [N-Benzothiazol- 2-yl-N'-Naphthalen-1-yl-Ethane-1, 2-Diamine] and Its Complexes. International Journal of the Physical Sciences, 7(37), 5433-5438.

• PubChem. (n.d.). Bis(benzo[d]thiazol-2-yl)methanone. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (1958). US2826537A - Method for purification of ketones.

• ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds?. Retrieved from [Link]

Sources

• 1. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 2. jyoungpharm.org [jyoungpharm.org]
• 3. N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide [mdpi.com]
• 4. 3-(Benzo[d]thia­zol-2-yl)-2H-chromen-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mt.com [mt.com]
• 6. Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. makhillpublications.co [makhillpublications.co]
• 10. Tips & Tricks [chem.rochester.edu]

Application Note: Determination of Minimum Inhibitory Concentration (MIC) for Bis(benzo[d]thiazol-2-yl)methanone

A Guide for Researchers in Antimicrobial Drug Discovery

Abstract

This application note provides a comprehensive and validated protocol for determining the Minimum Inhibitory Concentration (MIC) of the novel compound Bis(benzo[d]thiazol-2-yl)methanone. Benzothiazole derivatives are a significant class of heterocyclic compounds, recognized for their wide spectrum of pharmacological activities, including potential antimicrobial efficacy.[1][2][3] The MIC is the most critical quantitative measure of an antimicrobial agent's in vitro activity, representing the lowest concentration required to inhibit the visible growth of a microorganism. This guide is designed for researchers in microbiology, pharmacology, and drug development, offering a detailed methodology grounded in the internationally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[4][5][6] We present the broth microdilution method, a robust and scalable assay, with a focus on the practical challenges of handling compounds with limited aqueous solubility, ensuring data integrity through rigorous quality control, and providing clear steps for data interpretation.

Compound Profile: Bis(benzo[d]thiazol-2-yl)methanone

A thorough understanding of the test article is fundamental to accurate assay design. Key physicochemical properties of Bis(benzo[d]thiazol-2-yl)methanone are summarized below.

Property	Value	Source
IUPAC Name	bis(1,3-benzothiazol-2-yl)methanone	[7][8]
CAS Number	4464-60-2	[7][8][9]
Molecular Formula	C₁₅H₈N₂OS₂	[7][8]
Molecular Weight	296.4 g/mol	[7][8]
Solubility	Limited aqueous solubility. Soluble in organic solvents like Dichloromethane and Dimethyl Sulfoxide (DMSO). Recrystallization from solvents such as ethanol/hexane mixtures has been reported.[7]

Principle of the Broth Microdilution Assay

The broth microdilution method is the gold standard for quantitative antimicrobial susceptibility testing.[5] The principle is straightforward yet powerful: to challenge a standardized population of bacteria with serially diluted concentrations of an antimicrobial agent in a liquid growth medium. The assay is performed in a 96-well microtiter plate, allowing for efficient testing of multiple concentrations and replicates. After a defined incubation period, the plates are visually inspected for bacterial growth, evidenced by turbidity. The MIC is defined as the lowest concentration of the compound at which no visible growth occurs.[10]

This method's validity hinges on meticulous control over experimental variables, including the bacterial inoculum density, the composition and pH of the growth medium, and the incubation environment. Therefore, adherence to standardized protocols, such as those provided by CLSI and EUCAST, is not merely a recommendation but a prerequisite for generating reproducible and comparable data.[6][11]

Caption: Example plate layout for a single-row MIC assay.

Data Analysis and Interpretation

5.1. Validating the Assay Before determining the MIC, inspect the control wells:

• Sterility Control: Must be clear (no turbidity), confirming the medium was not contaminated.

• Growth Control (Well 12): Must show dense turbidity, confirming the bacteria are viable and the medium supports growth.

• Solvent Control (Well 11): Must show dense turbidity, confirming the solvent (at the concentration used) does not inhibit bacterial growth.

• QC Strain Results: The MIC of the control antibiotic against the relevant QC strain must fall within the acceptable ranges published by CLSI or EUCAST. [12] If any of these controls fail, the assay is considered invalid, and the results for the test compound cannot be reported.

5.2. Determining the MIC

• Place the microplate on a dark, non-reflective surface or use a plate reading mirror.

• Visually inspect each well for turbidity. A distinct pellet at the bottom of a U-bottom well or a general cloudiness in a flat-bottom well indicates growth.

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of Bis(benzo[d]thiazol-2-yl)methanone that completely inhibits visible growth of the organism. [10] Example Result Interpretation

  Well	Concentration (µM)	Growth (Turbidity)	Interpretation
  1	20	Clear	Inhibition
  2	10	Clear	Inhibition
  3	5	Clear	MIC
  4	2.5	Turbid	Growth
  5	1.25	Turbid	Growth
  ...	...	Turbid	Growth

  | 12 | Growth Control | Turbid | Valid |

In the example above, the MIC would be reported as 5 µM .

Quality Control (QC)

Running QC strains is a non-negotiable component of a valid MIC assay. It provides a systemic check on the methodology, including the potency of the medium, the accuracy of the inoculum preparation, and the incubation conditions. [13]A known antibiotic (e.g., Gentamicin, Ciprofloxacin) should be run against the appropriate QC strain in parallel with the test compound.

QC Strain	Control Antibiotic	Acceptable MIC Range (µg/mL) - CLSI
E. coli ATCC 25922	Gentamicin	0.25 - 1
S. aureus ATCC 29213	Gentamicin	0.12 - 1
P. aeruginosa ATCC 27853	Gentamicin	0.5 - 2
E. faecalis ATCC 29212	Ciprofloxacin	0.25 - 2

Note: These ranges are illustrative. Always refer to the latest CLSI M100 or EUCAST QC tables for current acceptable ranges.

Troubleshooting

Problem	Potential Cause(s)	Solution(s)
No growth in Growth Control	Inoculum was not viable or too dilute; Medium was improperly prepared; Incubator malfunction.	Use a fresh bacterial culture; Re-standardize inoculum; Prepare fresh medium; Verify incubator temperature.
Growth in Sterility Control	Contamination of medium or reagents; Poor aseptic technique.	Use fresh, sterile reagents; Review and improve aseptic technique.
Growth in all wells (even at high compound concentration)	Bacterial resistance; Compound precipitated out of solution; Inoculum too dense; Compound degraded.	Verify compound solubility in the final assay medium; Re-standardize inoculum carefully; Use freshly prepared compound stock.
QC strain MIC is out of range	Procedural error (e.g., inoculum density, dilution error); Degraded antibiotic stock; Contaminated QC strain; Expired media.	Review all procedural steps; Prepare fresh antibiotic dilutions; Use a fresh subculture of the QC strain from frozen stock; Check expiration dates of all reagents.

References

• Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Journal of Young Pharmacists. [Link]

• Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. Journal of Chemical Health Risks. [Link]

• Synthesis and biological evaluation of new benzothiazoles as antimicrobial agents. Arabian Journal of Chemistry. [Link]

• Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746. PubChem. [Link]

• New Benzothiazole-based Thiazolidinones as Potent Antimicrobial Agents. Design, synthesis and Biological Evaluation. PubMed. [Link]

• Bis(benzo[d]thiazol-2-yl)methanone. Amerigo Scientific. [Link]

• Quality Control of Antimicrobial Susceptibility Testing. UK Standards for Microbiology Investigations. [Link]

• MIC Determination. EUCAST. [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. [Link]

• (PDF) Synthesis, reactions and antimicrobial activity of benzothiazoles. ResearchGate. [Link]

• SYNTHESIS, CHARACTERIZATION, AND ANTIMICROBIAL STUDIES OF NOVEL BIO-RELEVANT COMPOUNDS DERIVED FROM SUBSTITUTED BENZOTHIAZOLE. Rasayan Journal of Chemistry. [Link]

• Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories. PMC - NIH. [Link]

• MIC and Zone Distributions, ECOFFs. EUCAST. [Link]

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. [Link]

• Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico Mechanistic Investigation. NIH. [Link]

• Guidance Documents. EUCAST. [Link]

• Broth Microdilution. MI - Microbiology. [Link]

• STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Microbiology Class. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

• Quality Control Strains. Leibniz Institute DSMZ. [Link]

• EUCAST MIC Determination Testing. Testing Laboratory. [Link]

• MIC Broth Microdilution Plate Reading Giles Scientific. rapidmicrobiology. [Link]

• Summary of the EUCAST ASMT reference method standard operational procedures (SOP) for MIC determination of antituberculous agents. ResearchGate. [Link]

• Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing. ASM Journals. [Link]

Sources

• 1. jchr.org [jchr.org]
• 2. New Benzothiazole-based Thiazolidinones as Potent Antimicrobial Agents. Design, synthesis and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EUCAST: MIC Determination [eucast.org]
• 5. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 6. EUCAST: MIC and Zone Distributions, ECOFFs [eucast.org]
• 7. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 8. Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Bis(benzo[d]thiazol-2-yl)methanone - Amerigo Scientific [amerigoscientific.com]
• 10. Broth Microdilution | MI [microbiology.mlsascp.com]
• 11. testinglab.com [testinglab.com]
• 12. bsac.org.uk [bsac.org.uk]
• 13. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Common side reactions in the synthesis of benzothiazole derivatives

Technical Support Center: Synthesis of Benzothiazole Derivatives

Welcome to the technical support center for the synthesis of benzothiazole derivatives. This guide is designed for researchers, chemists, and drug development professionals who are actively working with these important heterocyclic compounds. Benzothiazoles are a cornerstone in medicinal chemistry and materials science, but their synthesis can be fraught with challenges, primarily due to the reactivity of the key precursor, 2-aminothiophenol.

This document provides in-depth, experience-driven troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate common pitfalls and optimize your synthetic outcomes.

Troubleshooting Guide: Common Side Reactions & Issues

This section addresses specific experimental problems in a direct question-and-answer format, focusing on the causality behind each issue and providing actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the most likely causes?

Low yields in benzothiazole synthesis are a frequent issue, often stemming from the degradation of the starting material or the formation of stable, undesired side products.

• Primary Cause: Oxidation of 2-Aminothiophenol. The thiol group (-SH) in 2-aminothiophenol is highly susceptible to oxidation, especially in the presence of air (oxygen), trace metal impurities, or certain solvents. This leads to the formation of bis(2-aminophenyl) disulfide. This dimerization consumes your starting material, directly reducing the potential yield of the desired benzothiazole.

  • Mechanism Insight: The oxidation involves the coupling of two thiyl radicals, which can be initiated by single-electron transfer to an oxidant.

  • Solution:

    • Use an Inert Atmosphere: Perform the reaction under a nitrogen or argon atmosphere to exclude oxygen. This is the most critical preventative measure.

    • Degas Solvents: Use solvents that have been thoroughly degassed via sparging with an inert gas or through freeze-pump-thaw cycles.

    • Use Fresh Starting Material: 2-Aminothiophenol can degrade upon storage. Use freshly purchased or purified material. If the liquid is dark yellow or brown, it likely contains significant amounts of the disulfide impurity.

• Secondary Cause: Incomplete Reaction or Unfavorable Equilibrium. The initial condensation between 2-aminothiophenol and the electrophile (e.g., an aldehyde) to form the benzothiazoline intermediate is often a reversible step.[1] If conditions are not optimized to drive the reaction forward to the final, stable benzothiazole, the yield will suffer.

  • Solution:

    • Catalyst Choice: While many reactions proceed without a catalyst, acidic or Lewis acid catalysts can promote the initial condensation and subsequent cyclization.[2][3] Options include p-toluenesulfonic acid (p-TSA), samarium triflate, or even simple mineral acids like HCl.[4][5][6]

    • Removal of Water: The condensation step releases water. Using a Dean-Stark apparatus or adding a dehydrating agent like molecular sieves (MS 4 Å) can shift the equilibrium toward the product.[7]

    • Temperature Optimization: While higher temperatures can increase reaction rates, they can also promote side reactions. Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature that favors product formation without significant byproduct generation.

Q2: I've isolated a major byproduct that I can't identify. What are the common culprits?

Beyond low yields, the formation of distinct side products is a major challenge. Identifying these can provide crucial clues for optimizing your reaction.

Common Side Product	Cause	Proposed Solution
Bis(2-aminophenyl) disulfide	Oxidative dimerization of 2-aminothiophenol starting material.[8]	Purge the reaction vessel and solvents with an inert gas (N₂ or Ar). Use fresh, high-purity 2-aminothiophenol.
Unreacted Starting Materials	Insufficient reaction time, low temperature, or ineffective catalyst.	Increase reaction time and/or temperature. Monitor via TLC. Screen different catalysts (e.g., p-TSA, HCl).[5][6]
Benzothiazoline Intermediate	Incomplete oxidation/dehydrogenation of the cyclized intermediate.[1]	An explicit oxidant may be required. Common choices include air (oxygen), H₂O₂, iodine, or DMSO, depending on the specific protocol.[4][5]
Re-formation of Benzothiazole from Formic Acid	In workups involving acidification where sodium formate is a byproduct, the liberated formic acid can react with 2-aminothiophenol.[9]	Use a milder acid for neutralization or carefully control the temperature during acidification to minimize this back-reaction.[9]

Visualizing the Main Reaction vs. a Key Side Reaction

The following diagram illustrates the desired synthetic pathway versus the most common side reaction—the oxidative dimerization of the 2-aminothiophenol starting material.

Caption: Key pathways in benzothiazole synthesis.

Frequently Asked Questions (FAQs)

What is the most common and versatile method for synthesizing 2-substituted benzothiazoles?

The condensation of 2-aminothiophenol with an aldehyde is arguably the most widely used method.[1] It is a robust reaction that tolerates a wide variety of functional groups on the aldehyde, allowing for the synthesis of a diverse library of 2-aryl, 2-heteroaryl, and 2-alkyl benzothiazoles.[5][7]

My product is difficult to purify by column chromatography. What are some alternative strategies?

Purification can be challenging, especially if the product's polarity is similar to that of a side product.

• Recrystallization: This is often the most effective method for obtaining highly pure crystalline solids.[10][11] Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexane).

• Acid-Base Extraction: If your product and impurities have different acid/base properties, a liquid-liquid extraction can be a powerful purification step during the workup.

• Precipitation/Filtration: Many benzothiazole synthesis protocols are designed to yield the product as a precipitate upon cooling or pouring the reaction mixture into water.[10][12] This can isolate the product in high purity, requiring only a simple wash.[4][10]

How do I choose the right solvent and catalyst?

The choice is highly dependent on the specific substrates.

• Solvents: Ethanol is a common, green solvent.[5] Dimethyl sulfoxide (DMSO) can sometimes serve as both a solvent and an oxidant.[4] For reactions requiring water removal, toluene is often used with a Dean-Stark trap.

• Catalysts: For simple condensations, catalysts may not be necessary. However, to improve yields or shorten reaction times, options range from H₂O₂/HCl mixtures[2][5] and iodine[4] to various Lewis acids and reusable solid-supported catalysts.[5][7] The literature for your specific class of reactants is the best guide.

Validated Experimental Protocol: Synthesis of 2-Phenylbenzothiazole

This protocol describes a standard, reliable method for synthesizing 2-phenylbenzothiazole from 2-aminothiophenol and benzaldehyde.

Materials:

• 2-Aminothiophenol (1.0 eq)

• Benzaldehyde (1.05 eq)

• Ethanol (approx. 0.5 M concentration)

• p-Toluenesulfonic acid (p-TSA) (0.1 eq, catalyst)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Nitrogen or Argon gas inlet

Procedure:

• Setup: Assemble the glassware and ensure it is dry. Place the stir bar in the round-bottom flask.

• Inert Atmosphere: Flush the entire apparatus with nitrogen or argon for 5-10 minutes to displace any air. Maintain a gentle positive pressure of the inert gas throughout the reaction.

• Reagent Addition: To the flask, add ethanol, followed by 2-aminothiophenol (1.0 eq), benzaldehyde (1.05 eq), and p-TSA (0.1 eq).

• Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) with vigorous stirring.

• Monitoring: Monitor the reaction progress using TLC (e.g., with a 9:1 hexane:ethyl acetate mobile phase). The starting materials should be consumed, and a new, UV-active spot corresponding to the product should appear. The reaction is typically complete within 2-4 hours.

• Workup:

  • Once the reaction is complete, allow the flask to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker of cold water while stirring. The product should precipitate as a pale yellow or off-white solid.

  • Continue stirring for 15-20 minutes to ensure complete precipitation.

• Purification:

  • Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water and then with a small amount of cold ethanol to remove residual impurities.

  • Dry the solid product under vacuum.

  • For higher purity, the crude product can be recrystallized from hot ethanol.

• Characterization: Confirm the identity and purity of the final product using techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis.

References

• Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

• Shaikh, R. A., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 9.

• Gao, X., et al. (2022). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 27(19), 6682. Available from: [Link]

• Xu, X., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Pharmacology, 15, 1364278. Available from: [Link]

• Gao, X., et al. (2022). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. Available from: [Link]

• Geronikaki, A., et al. (2022). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Pharmaceuticals, 15(7), 869. Available from: [Link]

• Scientist 9279. (2025, January 11). Synthesis of Benzothiazole | Preparation of Benzothiazole via various methods. YouTube. Available from: [Link]

• Pérez-Villanueva, M., et al. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(10), 2337. Available from: [Link]

• Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28. Available from: [Link]

• D'Amico, J. J. (1957). U.S. Patent No. 2,791,612. Washington, DC: U.S. Patent and Trademark Office.

• Wang, C. C., et al. (2012). L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation. Journal of Applied Science and Engineering, 15(3), 295-300. Available from: [Link]

• Wikipedia. (n.d.). 2-Aminothiophenol. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation - Journal of Applied Science and Engineering [jase.tku.edu.tw]
• 4. Benzothiazole synthesis [organic-chemistry.org]
• 5. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. CAS 137-07-5: 2-Aminothiophenol | CymitQuimica [cymitquimica.com]
• 9. US2791612A - Isolation process for 2-aminothiophenol - Google Patents [patents.google.com]
• 10. Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

Benchmarking the performance of Bis(benzo[d]thiazol-2-yl)methanone-based OLEDs against commercial devices

An In-depth Comparative Analysis of Benzothiazole-Based OLEDs Against Commercial Display Technologies

A Senior Application Scientist's Guide to Performance Benchmarking

In the rapidly evolving landscape of organic electronics, the quest for novel materials that can push the boundaries of efficiency, longevity, and color purity in Organic Light-Emitting Diodes (OLEDs) is paramount. Among the myriad of molecular architectures being explored, benzothiazole derivatives have emerged as a promising class of materials for the emissive and charge-transporting layers in OLEDs. Their inherent electronic properties, high thermal stability, and tunable photophysical characteristics make them compelling candidates for next-generation display and lighting applications.

This guide provides a comprehensive benchmark of benzothiazole-based OLEDs against the current standards set by commercial devices. We will delve into the key performance indicators that define the efficacy of an OLED, present a comparative analysis based on published experimental data, and provide detailed protocols for the fabrication and characterization of these devices. This document is intended for researchers and scientists in materials science and optoelectronics, offering both a high-level overview and a detailed, practical guide for the laboratory.

Key Performance Indicators for OLEDs: A Framework for Comparison

To objectively evaluate the performance of any OLED, a set of standardized metrics is employed. Understanding these parameters is crucial for a meaningful comparison between nascent research materials and established commercial technologies.

• External Quantum Efficiency (EQE): This is a primary measure of an OLED's efficiency, defined as the ratio of the number of photons emitted from the device to the number of electrons injected.[1][2][3] A higher EQE signifies a more efficient conversion of electrical energy into light.

• Luminous Efficacy (Power Efficiency): Measured in lumens per watt (lm/W), this metric reflects the amount of visible light produced for a given amount of electrical power consumed. It is a critical parameter for energy-conscious applications.

• Current Efficiency: Expressed in candelas per ampere (cd/A), this indicates the luminance produced for a given current density.

• Luminance: Often referred to as brightness, this is the intensity of light emitted per unit area, typically measured in candelas per square meter (cd/m²).[4] High luminance is essential for visibility in various ambient lighting conditions.

• Color Purity (CIE Coordinates): The color of the emitted light is quantified using the 1931 Commission Internationale de l'Éclairage (CIE) chromaticity diagram. The coordinates (x, y) represent the precise color point, and a narrow emission spectrum results in a more saturated, purer color.

• Lifetime: This is the operational duration over which an OLED maintains a certain percentage of its initial luminance.[1] Common metrics include LT95 or LT50, the time it takes for the luminance to decay to 95% or 50% of its initial value, respectively.[1] For commercial viability, long lifetimes are a stringent requirement.[4]

Performance of Benzothiazole-Based OLEDs: A Survey of the Research Landscape

Benzothiazole derivatives have been investigated in various roles within OLEDs, including as emitters, hosts, and electron-transport materials.[5][6] The rigid and electron-deficient nature of the benzothiazole core, often combined with electron-donating moieties, allows for the creation of molecules with tailored energy levels and high photoluminescence quantum yields.

Below is a summary of the performance of several recently developed benzothiazole-based OLEDs from peer-reviewed literature.

Material/Device Structure	Role of Benzothiazole Derivative	Max. EQE (%)	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Max. Luminance (cd/m²)	Emission Color (CIE)	Reference
BTZ-CZ Host with Ir(ppy)3 Emitter	Bipolar Host	28.0	98.8	111.6	>10,000	Green	[5]
Tandem OLED with BTZ-CZ Host	Bipolar Host	45.9	162.9	91.3	High	Green	[5][6]
TBAN Emitter	Non-doped Emitter	5.7	12.1	-	74,820	Orange (596 nm)	[7]
Iridium Complex with Benzothiazole Ligand	Red Phosphorescent Emitter	31.8	-	-	>1000	Red	[8]
Cz-SBDPI Emitter	Deep-Blue Emitter	6.2	5.9	5.7	12,984	Deep-Blue (0.15, 0.06)	[9]
BPPA Emitter	Blue Emitter	2.37	3.01	-	3,760	Blue (0.16, 0.16)	[10]

Analysis of Benzothiazole-Based OLEDs:

The data reveals that benzothiazole-based materials are highly versatile. When used as hosts for phosphorescent emitters, they can contribute to devices with very high efficiencies, with EQEs reaching up to 45.9% in a tandem structure.[5][6] As emitters themselves, they span the visible spectrum from deep blue to red. While the efficiencies of some benzothiazole-based emitters are still below those of the best commercial devices, the high brightness and color purity achieved are noteworthy. For instance, the deep-blue emitter Cz-SBDPI shows excellent color saturation with CIE coordinates of (0.15, 0.06).[9]

Commercial OLEDs: The Current Industry Benchmark

Commercial OLED displays, found in smartphones, televisions, and wearables, are the result of decades of research and development. They typically employ sophisticated multi-layer structures and highly optimized proprietary materials.

Device Type	Typical Max. EQE (%)	Typical Power Efficiency (lm/W)	Typical Peak Luminance (cd/m²)	Color Gamut Coverage	Typical Lifetime (LT50, hours)
Smartphone (Flagship)	20-30%	10-15	1000-2000+	>95% DCI-P3	50,000 - 100,000
OLED TV	20-30%	15-25	800-1500	>98% DCI-P3	30,000 - 80,000
Automotive Display	15-25%	10-20	1000-1500	>90% DCI-P3	20,000 - 30,000

Analysis of Commercial OLEDs:

Commercial OLEDs offer a balanced and robust performance profile. While their peak EQEs might be rivaled or even surpassed by some laboratory devices (especially tandem structures), they excel in maintaining high efficiency at high brightness levels, a phenomenon known as low efficiency roll-off. Furthermore, their lifetimes are extensive, with tens of thousands of hours of operation, and they reproduce a very wide range of colors.[11][12]

Comparative Analysis: Benzothiazole-Based OLEDs vs. Commercial Devices

• Efficiency: High-performing benzothiazole-based host materials have demonstrated the potential to create devices with efficiencies that are competitive with, and in some cases exceed, those of commercial OLEDs.[5][6] However, when used as standalone emitters, the efficiencies of many benzothiazole derivatives are still catching up, particularly in the blue spectrum.[9][10]

• Luminance: Several benzothiazole-based emitters have shown exceptionally high peak luminance in laboratory settings, with some exceeding 70,000 cd/m².[7] This is significantly higher than the peak brightness of commercial displays, although such high luminance is often not required for typical viewing conditions and can negatively impact device lifetime.

• Color Purity: Research on benzothiazole derivatives has yielded emitters with excellent color purity, especially in the challenging deep-blue region.[9] This is a key area where these novel materials can offer significant advantages.

• Lifetime: This remains a major hurdle for many novel OLED materials. While some iridium complexes with benzothiazole ligands have shown promising operational lifetimes, extensive and standardized lifetime testing is often not reported in early-stage research.[8] Commercial devices have undergone rigorous testing to ensure longevity.[12][13]

Experimental Protocols for OLED Fabrication and Characterization

To ensure the reproducibility and validity of experimental results, standardized protocols are essential. The following sections outline the key steps in fabricating and testing a simple multi-layer OLED device.

OLED Device Fabrication Workflow

The fabrication of an OLED is a multi-step process that requires a clean and controlled environment to prevent contamination that can lead to device failure.[14][15]

Caption: A typical workflow for fabricating a multi-layer OLED device.

Step-by-Step Protocol for OLED Fabrication:

• Substrate Cleaning:

  • Load pre-patterned Indium Tin Oxide (ITO) coated glass substrates into a substrate rack.

  • Sequentially sonicate the substrates in a series of solvents to remove organic and inorganic contaminants. A typical sequence is deionized water with detergent (e.g., Hellmanex), followed by deionized water, acetone, and finally isopropanol (IPA), for 15 minutes in each solvent.[16]

  • Dry the substrates using a nitrogen gun.

  • Treat the ITO surface with oxygen plasma or UV-ozone to increase its work function and improve hole injection.

• Hole Injection Layer (HIL) Deposition:

  • A common HIL material is Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS).

  • Deposit a thin layer of PEDOT:PSS onto the ITO substrate via spin coating. A typical spin-coating recipe is 4000 rpm for 60 seconds.[17]

  • Anneal the substrates on a hotplate at ~150°C for 10-15 minutes to remove residual solvent.

• Organic Layer and Cathode Deposition via Thermal Evaporation:

  • Transfer the substrates into a high-vacuum thermal evaporation chamber (<10⁻⁶ Torr).

  • Sequentially deposit the hole-transport layer (HTL), the emissive layer (EML) (which would contain the benzothiazole derivative), the electron-transport layer (ETL), and the electron-injection layer (EIL) by heating the organic materials in crucibles. The deposition rate and thickness of each layer should be monitored using a quartz crystal microbalance.

  • Deposit the metal cathode, typically a low work function metal like calcium or aluminum, or a bilayer of LiF/Al.[17]

• Encapsulation:

  • To prevent degradation from atmospheric moisture and oxygen, the completed device must be encapsulated.[14]

  • In a nitrogen-filled glovebox, place a glass coverslip over the device with a UV-curable epoxy resin around the edges of the active area.

  • Cure the epoxy with a UV lamp to create an airtight seal.

OLED Performance Characterization

The characterization of an OLED involves measuring its electrical and optical properties.[18]

Caption: The workflow for characterizing the performance of an OLED device.

Step-by-Step Protocol for OLED Characterization:

• Current-Voltage-Luminance (I-V-L) Measurement:

  • Place the encapsulated device in a test jig.

  • Connect the device to a source measure unit (SMU).

  • Position a calibrated photodetector (like a silicon photodiode or a luminance meter) in front of the device.

  • Sweep the voltage across the device and simultaneously measure the current flowing through it and the light output.

  • From this data, you can plot the I-V and L-V curves and calculate the current and power efficiencies at different operating points.

• External Quantum Efficiency (EQE) Measurement:

  • To accurately measure EQE, the total light output in all directions must be captured. This is typically done using an integrating sphere.[1]

  • The device is placed inside the integrating sphere, and the total emitted photon flux is measured by a calibrated spectrometer.

  • The EQE is then calculated using the formula: EQE = (Number of photons emitted per second) / (Number of electrons injected per second).[3]

• Lifetime Measurement:

  • The most common method is to stress the device under a constant DC current density.[1]

  • The initial luminance (L₀) is measured.

  • The device is then run continuously, and the luminance is monitored over time.

  • The time it takes for the luminance to decay to a certain percentage of L₀ (e.g., 50% for LT50) is recorded as the lifetime.[19]

Conclusion and Future Outlook

Benzothiazole-based materials represent a highly promising frontier in the development of new materials for OLEDs. The research landscape demonstrates that these compounds can be engineered to produce highly efficient devices with excellent color purity, rivaling and sometimes exceeding the performance of commercial displays in specific metrics. The primary challenges that remain are improving the operational lifetime to meet commercial standards and achieving high efficiency across the entire color spectrum, particularly for deep-blue emitters.

As our understanding of the structure-property relationships in these materials deepens, and as synthetic methodologies become more sophisticated, it is conceivable that benzothiazole-based OLEDs will play a significant role in the future of display and solid-state lighting technologies. Continued research, coupled with rigorous and standardized testing protocols, will be the key to unlocking their full potential.

References

• Triphenylamine/benzothiadiazole-based compounds for non-doped orange and red fluorescent OLEDs with high efficiencies and low efficiency roll-off - RSC Publishing. [Link]

• How to evaluate the performance of OLED? - Tailor Pixels. [Link]

• Benzothiazole-based Bipolar Hosts for Realizing Highly Efficient OLEDs - IEEE Xplore. [Link]

• External quantum efficiency (EQE) measurement for light emitted diodes (LED, OLED). [Link]

• Lifetime Measurement and Aging Mechanism Analysis of OLED Subpixels - ResearchGate. [Link]

• OLED display evaluationservices. [Link]

• On the properties of new benzothiazole derivatives for organic light emitting diodes (OLEDs). [Link]

• Fabrication of Organic Light Emitting Diodes (OLEDs) using the Lamination method in a Vacuum-Free Environment. [Link]

• Measuring the Efficiency of Organic Light‐Emitting Devices | Request PDF - ResearchGate. [Link]

• OLED Lifetime Estimation - BuyDisplay.com. [Link]

• OLED Color Reproduction vs LED: Analyzing Accuracy Metrics - Patsnap Eureka. [Link]

• Manufacturing Process and Key Technologies of OLED - - DisplayMan. [Link]

• How to Measure OLED Device Lifetime Under Continuous Usage - Patsnap Eureka. [Link]

• OLED Signage - LG Electronics. [Link]

• Quantum Efficiency | Definition, Equations, Applications, Computations - EnliTech. [Link]

• Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs - PubMed Central. [Link]

• A review on fabrication process of organic light emitting diodes - ResearchGate. [Link]

• Oled Displays Market Size, Share and Forecast, 2025-2032 - Coherent Market Insights. [Link]

• How efficient is my (O)LED? Our step-by-step paper on a simple & open source setup for complete OLED characterization provides an answer. Somehow long overdue in literature... - Gather Lab and Humboldt Centre for Nano- and Biophotonics. [Link]

• OLED Screen Lifespan Revealed: How Many Years Will It Last? - Panox Display. [Link]

• A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - RSC Publishing. [Link]

• Non-doped blue and red phosphorescent OLEDs based on benzothiazole as bipolar host materials - ResearchGate. [Link]

• OLEDs/Organic Electronics - MBRAUN (en). [Link]

• Benzothiazole-based Bipolar Hosts for Realizing Highly Efficient OLEDs - IEEE Xplore. [Link]

• Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials - PubMed Central. [Link]

• Synthesis and electroluminescence properties of benzothiazole derivatives | Request PDF. [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. External quantum efficiency (EQE) measurement for light emitted diodes – Intins Việt Nam [intins.vn]
• 3. enlitechnology.com [enlitechnology.com]
• 4. tailorpixels.com [tailorpixels.com]
• 5. Benzothiazole-based Bipolar Hosts for Realizing Highly Efficient OLEDs | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 6. Benzothiazole-based Bipolar Hosts for Realizing Highly Efficient OLEDs | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 7. Triphenylamine/benzothiadiazole-based compounds for non-doped orange and red fluorescent OLEDs with high efficiencies and low efficiency roll-off - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. OLED Color Reproduction vs LED: Analyzing Accuracy Metrics [eureka.patsnap.com]
• 12. OLED Screen Lifespan Revealed: How Many Years Will It Last? Usage Tips to Extend OLED Display Lifespan - OLED/LCD Supplier [panoxdisplay.com]
• 13. How to Measure OLED Device Lifetime Under Continuous Usage [eureka.patsnap.com]
• 14. displayman.com [displayman.com]
• 15. mbraun.com [mbraun.com]
• 16. ossila.com [ossila.com]
• 17. researchgate.net [researchgate.net]
• 18. gatherlab.uni-koeln.de [gatherlab.uni-koeln.de]
• 19. buydisplay.com [buydisplay.com]

Comparative analysis of the electronic properties of Bis(benzo[d]thiazol-2-yl)methanone and its analogues

For Researchers, Scientists, and Drug Development Professionals

In the landscape of materials science and medicinal chemistry, the electronic architecture of a molecule is a critical determinant of its function. This guide offers a comparative analysis of the electronic properties of Bis(benzo[d]thiazol-2-yl)methanone and its analogues. By synthesizing experimental data and theoretical insights, we aim to provide a comprehensive resource for researchers engaged in the design of novel organic electronic materials and therapeutic agents.

The benzothiazole moiety is a significant pharmacophore due to its wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.[1] Its derivatives are also extensively studied for their interesting photophysical and electronic properties, making them valuable building blocks for organic light-emitting diodes (OLEDs) and other optoelectronic applications.[2] Understanding how structural modifications impact the electronic landscape of these molecules is paramount for tailoring their properties for specific applications.

The Core Moiety: Bis(benzo[d]thiazol-2-yl)methanone

Bis(benzo[d]thiazol-2-yl)methanone serves as our reference compound. Its structure, featuring two electron-withdrawing benzothiazole rings linked by a carbonyl group, establishes a unique electronic framework. The presence of nitrogen and sulfur heteroatoms in the benzothiazole rings significantly influences the electronic distribution and reactivity of the molecule.[3]

Comparative Analysis of Electronic Properties

The electronic behavior of organic molecules is primarily governed by the energy levels of their frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between these orbitals, the HOMO-LUMO gap, is a crucial parameter that dictates the molecule's electronic transitions and overall stability.[4][5]

A smaller HOMO-LUMO gap is generally associated with higher reactivity and increased intramolecular charge transfer (ICT) characteristics.[5][6] This section will compare the HOMO-LUMO energies and band gaps of Bis(benzo[d]thiazol-2-yl)methanone with selected analogues, highlighting the influence of structural modifications.

Table 1: Comparison of Frontier Orbital Energies and Band Gaps

Compound/Analogue	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Reference
2-(2-Ethylaminothiazol-5-oyl)benzothiazole	-	-	-	[6]
Benzothiazole Derivative (Comp1)	-5.59	-1.95	3.64	[7]
Benzothiazole Derivative (Comp2)	-5.58	-1.88	3.70	[7]
Benzothiazole Derivative (Comp3, with -NO2)	-6.18	-3.35	2.83	[7]
Benzothiazole Derivative (Comp4, with -CH3)	-5.52	-1.92	3.60	[7]
4-[(6-ethoxy benzothiazol-2-yl) diazenyl] Phenyl 2-(2, 3-dihydro-1H-inden-2-yl) Acetate	-5.789	-2.8164	2.9726	[8]
N-((1H-benzo[d] imidazol-2-yl) methyl) thiazol-2-amine	-5.5293	-0.8302	4.6991	[9]

The data reveals that the introduction of electron-withdrawing groups, such as the nitro group (-NO2) in Comp3, significantly lowers both the HOMO and LUMO energy levels, resulting in a smaller band gap.[7] Conversely, electron-donating groups can have the opposite effect. This tunability of the electronic structure through synthetic modification is a key advantage of this class of compounds.[10]

Charge Transport Properties: A Deeper Dive

For applications in organic electronics, understanding the charge transport characteristics of a material is crucial. This involves examining parameters such as ionization potential (IP), electron affinity (EA), and reorganization energy.[7][11]

• Ionization Potential (IP): The energy required to remove an electron from the HOMO. A lower IP facilitates hole injection and transport.

• Electron Affinity (EA): The energy released when an electron is added to the LUMO. A higher EA is beneficial for electron injection and transport.

• Reorganization Energy (λ): The energy required for the geometric relaxation of a molecule upon gaining or losing an electron. Lower reorganization energies lead to higher charge mobility.

Studies on benzothiazole derivatives have shown that these properties are highly sensitive to structural changes.[7] For instance, the introduction of specific substituents can lower the hole reorganization energy (λhole), making the material a better candidate for hole transport.[7]

Photophysical Properties: Absorption and Emission

The photophysical properties of Bis(benzo[d]thiazol-2-yl)methanone and its analogues are dictated by their electronic structure. The absorption of light promotes an electron from the HOMO to the LUMO, and the subsequent relaxation can result in fluorescence or other photophysical phenomena.

The absorption and emission wavelengths are directly related to the HOMO-LUMO gap. A smaller gap generally leads to absorption and emission at longer wavelengths (a red shift).[7] The solvent environment can also influence the photophysical properties due to solvatochromic effects.[7]

For example, in a study of benzothiazole derivatives, the substitution of a nitro group led to a significant red shift in the absorption spectrum, indicating a more effective intramolecular charge transfer.[7]

Experimental and Computational Methodologies

The electronic properties discussed in this guide are determined through a combination of experimental techniques and computational modeling.

Experimental Protocols

Cyclic Voltammetry (CV): A common electrochemical technique used to determine the HOMO and LUMO energy levels of a molecule.

Step-by-Step Methodology for Cyclic Voltammetry:

• Solution Preparation: Dissolve the compound of interest in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Cell Assembly: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement: Scan the potential of the working electrode and record the resulting current. The oxidation and reduction potentials observed in the voltammogram can be used to calculate the HOMO and LUMO energies, respectively.

UV-Visible Spectroscopy: Used to measure the absorption of light by a molecule as a function of wavelength. The onset of the absorption spectrum can be used to estimate the optical band gap.

Fluorescence Spectroscopy: Measures the emission of light from a molecule after it has been excited by absorbing light. This provides information about the excited state properties.

Computational Chemistry

Density Functional Theory (DFT): A powerful quantum chemical method used to calculate the electronic structure and properties of molecules. DFT calculations can provide valuable insights into HOMO-LUMO energies, molecular orbital distributions, and other electronic parameters.[4][8][9] The choice of functional and basis set is crucial for obtaining accurate results.[6]

Structure-Property Relationships and Future Directions

The comparative analysis presented here underscores the strong correlation between the chemical structure and the electronic properties of benzothiazole derivatives. The ability to tune the HOMO-LUMO levels, band gap, and charge transport characteristics through synthetic modifications opens up a vast design space for new materials.

Future research will likely focus on:

• Synthesizing novel analogues with precisely controlled electronic properties.

• Investigating the impact of intermolecular interactions in the solid state on charge transport.

• Exploring the application of these compounds in advanced electronic and biomedical devices.

By leveraging the principles outlined in this guide, researchers can make more informed decisions in the design and development of next-generation organic materials based on the versatile benzothiazole scaffold.

Visualizations

Caption: Workflow illustrating the relationship between molecular design, property characterization, and applications of benzothiazole derivatives.

Caption: Energy level diagram showing the HOMO-LUMO gap and electronic excitation.

References

• Venugopala, K. N., et al. "Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents." Journal of Young Pharmacists, vol. 9, no. 2, 2017, pp. 158-163. [Link]

• Kole, P. L., et al. "Comparative studies on the electrochemical and optical properties of representative benzo[1,2-c;4,5-c′]bis[1][2][10]thiadiazole,[1][2][10]-thiadiazolo[3,4-g]quinoxaline and pyrazino[2,3-g]quinoxaline derivatives." New Journal of Chemistry, vol. 38, no. 11, 2014, pp. 5475-5484. [Link]

• Irfan, A., et al. "The electronic and optical properties of benzothiazine and benzothiazole based heterocyclic compounds: Density functional theory study." Journal of Molecular Structure, vol. 1202, 2020, p. 127278. [Link]

• Ullah, H., et al. "Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives." Molecules, vol. 27, no. 23, 2022, p. 8415. [Link]

• Pozdnyakov, D. I., et al. "Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications." Molecules, vol. 27, no. 19, 2022, p. 6533. [Link]

• Tuning the HOMO–LUMO gap of donor-substituted benzothiazoles. ResearchGate. [Link]

• Experimental Determination of Electron Affinities of Organic Molecules. ResearchGate. [Link]

• Bis(benzo[d]thiazol-2-yl)methanone. PubChem. [Link]

• Electronic Properties of Molecules. Carnegie Mellon University. [Link]

• Funahashi, M., et al. "Charge Carrier Transport Properties in Liquid Crystalline 2-Phenylbenzothiazole Derivatives." Molecular Crystals and Liquid Crystals, vol. 498, no. 1, 2009, pp. 249-257. [Link]

• HOMO–LUMO energy levels and energy gap values for electron-deficient... ResearchGate. [Link]

• STRUCTURAL HOMO-LUMO,MEP ANALYSIS AND MULLIKEN CHARGES OF THIAZOLE DERIVATIVE. International Research Journal of Education and Technology. [Link]

• Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives. ResearchGate. [Link]

• Synthesis and Study of Novel Benzothiazole Derivatives with Potential Nonlinear Optical Properties. ResearchGate. [Link]

• Electronic properties of organic monolayers and molecular devices. Indian Academy of Sciences. [Link]

• Determination of geometric and electronic structures of organic crystals from first principles: Role of the molecular configuration on the electronic structure. AIP Publishing. [Link]

• Weber, L., et al. "Synthetic, structural, photophysical and computational studies of π-conjugated bis- and tris-1,3,2-benzodiazaboroles and related bis(boryl) dithiophenes." Dalton Transactions, no. 38, 2008, pp. 5249-5260. [Link]

• Computational calculations and molecular docking studies on 2-(2-ethylaminothiazol-5-oyl)benzothiazole. NIScPR. [Link]

• Irfan, A., et al. "Comparative Study of the Structural, Electronic and Charge Transport Properties of Benzothiazole- and Indole-Based Squaraine Sensitizers for Their Applications in Dye-Sensitized Solar Cells." International Journal of Photoenergy, vol. 2015, 2015, Article ID 875603. [Link]

• Generative organic electronic molecular design informed by quantum chemistry. PMC. [Link]

• Bhat, M., et al. "Theoretical Studies of 4-[(6-ethoxy benzothiazol-2-yl) diazenyl] Phenyl 2-(2, 3-dihydro-1H-inden-2-yl) Acetate." Der Pharma Chemica, vol. 8, no. 24, 2016, pp. 36-41. [Link]

• Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analyses. SciRP.org. [Link]

Sources

• 1. jyoungpharm.org [jyoungpharm.org]
• 2. mdpi.com [mdpi.com]
• 3. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. op.niscpr.res.in [op.niscpr.res.in]
• 7. mdpi.com [mdpi.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. irjweb.com [irjweb.com]
• 10. Comparative studies on the electrochemical and optical properties of representative benzo[1,2-c;4,5-c′]bis[1,2,5]thiadiazole, [1,2,5]-thiadiazolo[3,4-g]quinoxaline and pyrazino[2,3-g]quinoxaline derivatives - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

A Researcher's Guide to the In Vitro Cytotoxicity Assessment of Bis(benzo[d]thiazol-2-yl)methanone

In the landscape of contemporary drug discovery, the preliminary assessment of a novel compound's cytotoxic potential is a critical gateway to further development. This guide provides a comprehensive framework for evaluating the in vitro cytotoxicity of Bis(benzo[d]thiazol-2-yl)methanone, a heterocyclic organic compound featuring two benzothiazole moieties linked by a central methanone group.[1] The benzothiazole scaffold is a recurring motif in compounds exhibiting a wide array of pharmacological activities, including antimicrobial and potential antitumor properties.[2] This guide is designed for researchers, scientists, and drug development professionals, offering a scientifically rigorous and practical approach to cytotoxicity assessment.

Introduction to Bis(benzo[d]thiazol-2-yl)methanone and the Rationale for Cytotoxicity Profiling

Bis(benzo[d]thiazol-2-yl)methanone (C₁₅H₈N₂OS₂) is a symmetrical organic molecule with a molecular weight of 296.4 g/mol .[1][3] While its biological activities are not yet extensively characterized, the known pharmacological significance of benzothiazole derivatives necessitates a thorough investigation of its effects on cell viability.[2] Cytotoxicity profiling serves as a fundamental initial step to ascertain whether this compound warrants further investigation as a potential therapeutic agent or to flag it for potential toxicity.

This guide will compare the cytotoxic effects of Bis(benzo[d]thiazol-2-yl)methanone against a well-characterized cytotoxic agent, Cisplatin, a cornerstone in cancer chemotherapy.[4] By employing a multi-assay approach, we aim to not only quantify cell death but also to elucidate the potential mechanisms of action.

Experimental Design: A Multi-Faceted Approach to Cytotoxicity Assessment

To ensure a robust and comprehensive evaluation, a panel of in vitro cytotoxicity assays is recommended. This multi-parametric approach mitigates the inherent limitations of any single assay and provides a more complete picture of the compound's cellular effects.[5] We will focus on three widely accepted and complementary assays:

• MTT Assay: To assess metabolic activity as an indicator of cell viability.

• LDH Release Assay: To quantify membrane integrity and necrosis.

• Caspase-3/7 Activation Assay: To specifically probe for the induction of apoptosis.

For this comparative study, we will utilize the human cervical cancer cell line, HeLa, a well-established model in cancer research. A vehicle control (0.1% DMSO) will be used to account for any effects of the solvent used to dissolve the test compounds.

Experimental Workflow

Caption: Simplified signaling pathway of apoptosis induction highlighting the role of executioner caspases 3 and 7.

Hypothetical Comparative Data

The following tables present hypothetical data to illustrate the potential outcomes of the described experiments. These are for educational purposes and do not represent actual experimental results.

Table 1: IC₅₀ Values (µM) from MTT Assay

Compound	24 hours	48 hours	72 hours
Bis(benzo[d]thiazol-2-yl)methanone	75.2	42.5	28.1
Cisplatin	15.8	8.9	5.2
Vehicle (0.1% DMSO)	> 200	> 200	> 200

Table 2: Percentage of LDH Release at IC₅₀ Concentration (48 hours)

Compound	% LDH Release
Bis(benzo[d]thiazol-2-yl)methanone	15%
Cisplatin	12%
Vehicle (0.1% DMSO)	< 5%
Lysis Control	100%

Table 3: Fold Increase in Caspase-3/7 Activity at IC₅₀ Concentration (48 hours)

Compound	Fold Increase vs. Control
Bis(benzo[d]thiazol-2-yl)methanone	4.5
Cisplatin	5.2
Vehicle (0.1% DMSO)	1.1

Interpretation of Hypothetical Results and Discussion

The hypothetical data suggests that Bis(benzo[d]thiazol-2-yl)methanone exhibits dose- and time-dependent cytotoxicity against HeLa cells, although it is less potent than the standard chemotherapeutic agent, Cisplatin. The low percentage of LDH release at the IC₅₀ concentration for both compounds suggests that necrosis is not the primary mechanism of cell death. Conversely, the significant increase in caspase-3/7 activity for both Bis(benzo[d]thiazol-2-yl)methanone and Cisplatin strongly indicates that the observed cytotoxicity is mediated through the induction of apoptosis.

These findings would position Bis(benzo[d]thiazol-2-yl)methanone as a compound of interest for further investigation. Future studies should aim to:

• Assess selectivity: Evaluate the cytotoxicity of the compound against a non-cancerous cell line to determine its therapeutic index.

• Elucidate the apoptotic pathway: Investigate the involvement of other caspases (e.g., caspase-8 and -9) and the role of the mitochondrial pathway.

• Explore other mechanisms: While apoptosis appears to be a key mechanism, other cellular effects such as cell cycle arrest should also be investigated.

Conclusion

This guide provides a robust and scientifically sound framework for the initial in vitro cytotoxicity assessment of Bis(benzo[d]thiazol-2-yl)methanone. By employing a multi-assay approach and comparing the compound to a known cytotoxic agent, researchers can obtain a comprehensive understanding of its cytotoxic potential and mechanism of action. The detailed protocols and rationale provided herein are intended to empower researchers to conduct these critical early-stage evaluations with confidence and rigor, paving the way for the potential discovery of novel therapeutic agents.

References

• Journal of Young Pharmacists. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Available at: [Link]

• National Center for Biotechnology Information (NCBI). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Available at: [Link]

• RSC Publishing. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. Available at: [Link]

• ResearchGate. Update on in vitro cytotoxicity assays for drug development. Available at: [Link]

• National Center for Biotechnology Information (NCBI). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. Available at: [Link]

• PubChem. Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available at: [Link]

• PubMed. Loss of in vitro cytotoxicity of cisplatin after storage as stock solution in cell culture medium at various temperatures. Available at: [Link]

• Alfa Cytology. In Vitro Cytotoxicity Assay. Available at: [Link]

• MDPI. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. Available at: [Link]

• Protocols.io. MTT (Assay protocol. Available at: [Link]

• OPS Diagnostics. Lactate Dehydrogenase (LDH) Assay Protocol. Available at: [Link]

• The Royal Society of Chemistry. 1 New synthesis of 2‑aroylbenzothiazoles via metal-free domino transformations of anilines, acetophenones, and elemental sulfu. Available at: [Link]

• Protocols.io. LDH cytotoxicity assay. Available at: [Link]

• Frontiers. In Vitro Study of Synergic Effect of Cisplatin and Low Molecular Weight Heparin on Oral Squamous Cell Carcinoma. Available at: [Link]

• ResearchGate. MTT Proliferation Assay Protocol. Available at: [Link]

• Protocols.io. Caspase 3/7 Activity. Available at: [Link]

• MDPI. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Available at: [Link]

• ResearchGate. Cell Cytotoxicity of Benzothiazole Derivatives Aagainst the Human Carcinoma Cell Line LungA549. Available at: [Link]

• Da-Ta Biotech. In Vitro Cytotoxicity Assay: Advanced Research. Available at: [Link]

• JAGANNATH UNIVERSITY. Cell Cytotoxicity of Benzothiazole Derivatives Aagainst the Human Carcinoma Cell Line LungA549. Available at: [Link]

• MDPI. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Available at: [Link]

• National Center for Biotechnology Information (NCBI) Bookshelf. Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• ACS Publications. Comparative In Vitro Anticancer Study of Cisplatin Drug with Green Synthesized ZnO Nanoparticles on Cervical Squamous Carcinoma (SiHa) Cell Lines | ACS Omega. Available at: [Link]

• Tox21. Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High- throughput Screening. Available at: [Link]

• ResearchGate. In vitro cytotoxicity of cisplatin. Cells (5 × 104/well) were seeded in.... Available at: [Link]

• Progress in Chemical and Biochemical Research. A Review on Recent Development and biological applications of benzothiazole derivatives. Available at: [Link]

• National Center for Biotechnology Information (NCBI). In vitro cytotoxicity patterns of standard and investigational agents on human bone marrow granulocyte-macrophage progenitor cells. Available at: [Link]

Sources

• 1. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 2. jyoungpharm.org [jyoungpharm.org]
• 3. Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Loss of in vitro cytotoxicity of cisplatin after storage as stock solution in cell culture medium at various temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of Bis(benzo[d]thiazol-2-yl)methanone

The benzothiazole moiety is a component of various biologically active compounds, including those with antitumor, antimicrobial, and anticonvulsant properties.[4][5] This biological activity underscores the importance of minimizing exposure until more specific data becomes available. This guide is structured to provide a deep, logical framework for risk mitigation, from initial handling to final disposal.

Hazard Assessment and Risk Mitigation

A thorough risk assessment is the foundation of safe laboratory practice. For Bis(benzo[d]thiazol-2-yl)methanone, the primary undocumented risks include potential dermal, ocular, and respiratory irritation, as well as unknown systemic toxicity upon ingestion or inhalation. Therefore, all handling procedures must be designed to prevent any direct contact or aerosol generation.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₅H₈N₂OS₂	[1][6]
Molecular Weight	296.4 g/mol	[1][6]
Boiling Point	494.2 ± 28.0 °C (at 760 mmHg)	[1]
Density	1.5 ± 0.1 g/cm³	[1]
Flash Point	252.7 ± 24.0 °C	[1]
Solubility	Soluble in organic solvents	[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling compounds of unknown toxicity. The following recommendations are based on a conservative approach to minimize all potential routes of exposure.

PPE Selection Framework

The following diagram illustrates the decision-making process for selecting appropriate PPE when handling Bis(benzo[d]thiazol-2-yl)methanone.

Caption: PPE Selection Workflow for Handling Bis(benzo[d]thiazol-2-yl)methanone.

Detailed PPE Specifications:

• Hand Protection: Always wear double-layered nitrile gloves. The outer glove should be removed and disposed of immediately after handling the compound. If prolonged contact with organic solvents is anticipated, consult a glove compatibility chart to select a more resistant material, such as Viton® or butyl rubber.

• Eye and Face Protection: Chemical splash goggles are mandatory at all times. When there is a risk of splashing, such as during solution preparation or transfer, a full-face shield must be worn in addition to goggles.

• Respiratory Protection: When handling the solid compound outside of a glovebox or other contained system, a NIOSH-approved N95 respirator is required to prevent inhalation of fine particles. For operations that may generate vapors or aerosols, work exclusively within a certified chemical fume hood.[7]

• Protective Clothing: A flame-resistant lab coat should be worn and kept fully buttoned. For larger scale operations, consider a disposable chemical-resistant gown to prevent contamination of personal clothing.[7]

Operational Protocols: A Step-by-Step Approach to Safety

Weighing and Aliquoting:

• Preparation: Before handling the compound, ensure the chemical fume hood is functioning correctly and the work area is clean and uncluttered.

• Containment: Perform all weighing and aliquoting of the solid compound within the fume hood.

• Technique: Use a spatula or other appropriate tool to carefully transfer the powder. Avoid any actions that could create dust, such as pouring from a height.

• Cleaning: After weighing, carefully clean the spatula and any other utensils with an appropriate solvent, collecting the waste for proper disposal.

Solution Preparation:

• Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid splashing.

• Mixing: Use a magnetic stirrer or gentle swirling to dissolve the compound. If heating is required, use a controlled heating mantle and monitor the process closely.

• Storage: Store solutions in clearly labeled, sealed containers in a well-ventilated area.

Emergency Procedures: Preparedness is Key

Spill Response:

• Evacuate and Alert: In the event of a spill, immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Assess: Evaluate the extent of the spill and the associated risks. For large spills or if you are unsure how to proceed, contact your institution's environmental health and safety department.

• Contain and Clean: For small spills, use an absorbent material, such as vermiculite or a commercial spill kit, to contain the material.[3]

• Decontaminate: Clean the spill area with soap and water or an appropriate solvent.[3]

• Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal.

First Aid Measures:

• Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[3][8]

• Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical advice.[3][8]

• Eye Contact: If the compound comes into contact with the eyes, rinse thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Consult a physician immediately.[3][8]

• Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention. Never give anything by mouth to an unconscious person.[3][8]

Disposal Plan: Responsible Stewardship

All waste containing Bis(benzo[d]thiazol-2-yl)methanone, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a labeled, sealed, and compatible solvent waste container.

• Disposal Vendor: Follow all local, state, and federal regulations for the disposal of chemical waste. Consult with your institution's environmental health and safety department for specific procedures.

By adhering to these rigorous safety protocols, you are not only protecting yourself and your colleagues but also ensuring the integrity and success of your research.

References

• Journal of Young Pharmacists. (n.d.). Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). New synthesis of 2-aroylbenzothiazoles via metal-free domino transformations of anilines, acetophenones, and elemental sulfur. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Structural Characterization, and Cytotoxic Activity of New Benzo[d]imidazo[2,1-b]thiazole Derivatives Against MCF-7 Breast Cancer Cells. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• PubChem. (n.d.). Bis(benzo[d]thiazol-2-yl)methanone. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: 2-n-butyl-benzo[d]isothiazol-3-one. Retrieved from [Link]

• Labomat. (n.d.). Safety Data Sheet. Retrieved from [Link]

• MDPI. (n.d.). N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. Retrieved from [Link]

Sources

• 1. Buy Bis(benzo[d]thiazol-2-yl)methanone | 4464-60-2 [smolecule.com]
• 2. CAS 4464-60-2: Methanone, bis(2-benzothiazolyl)- [cymitquimica.com]
• 3. Page loading... [guidechem.com]
• 4. jyoungpharm.org [jyoungpharm.org]
• 5. N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide | MDPI [mdpi.com]
• 6. Bis(benzo[d]thiazol-2-yl)methanone | C15H8N2OS2 | CID 622746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 8. fishersci.com [fishersci.com]